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Compound of Interest

Compound Name: 2-lodobenzyl bromide

Cat. No.: B1589116

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 2-lodobenzyl bromide (C7HG6BrI), a valuable reagent and intermediate in organic synthesis
and pharmaceutical drug development. This document details established synthetic
methodologies, thorough characterization data, and explicit experimental protocols.

Physicochemical Properties

2-lodobenzyl bromide is a light and moisture-sensitive crystalline solid.[1] Its key physical and
chemical properties are summarized in the table below.

Property Value Reference
Molecular Formula C7H6BrI [2][3]
Molecular Weight 296.93 g/mol [2][3]
Appearance White to cream crystalline 1]

powder
Melting Point 54-60 °C [2]
Boiling Point 125 °C at 4 mmHg [1]
CAS Number 40400-13-3 [1][2][3]
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Synthesis of 2-lodobenzyl Bromide

There are two primary and effective methods for the synthesis of 2-lodobenzyl bromide,
starting from either 2-lodotoluene or 2-lodobenzyl alcohol.

Synthesis from 2-lodotoluene via Free-Radical
Bromination

This method involves the side-chain bromination of 2-lodotoluene using a radical initiator. N-
Bromosuccinimide (NBS) is a commonly used brominating agent for this type of transformation
as it allows for a controlled reaction at the benzylic position.[4]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1589116#synthesis-and-characterization-of-2-
iodobenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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